Cas no 613-54-7 (2-(Bromoacetyl)naphthalene)

• Product Name: 2-(Bromoacetyl)naphthalene
• CAS No: 613-54-7
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• MDL: MFCD00004109
• CID: 82716
• PubChem ID: 69179
• Update Time: 2025-06-23

2-(Bromoacetyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(naphthalen-2-yl)ethanone
• Bromomethyl 2-naphthyl ketone
• alpha-Bromo-2-acetonaphthone~2-(Bromoacetyl)naphthalene
• 2-(Bromoacetyl)naphthalene
• 2-Bromo-2'-acetonaphthone
• 2-Bromoacetylnaphthalene
• 2-Bromo-1-(2-naphthyl)-1-ethanone
• 2-bromo-1-naphthalen-2-ylethanone
• alpha-BroMo-2'-acetonaphthone
• 2-Bromo-1-(2-naphthyl)ethanone
• Ethanone, 2-bromo-1-(2-naphthalenyl)-
• 2-Bromo-1-(Naphthalen-2-Yl)Ethan-1-One
• YHXHHGDUANVQHE-UHFFFAOYSA-N
• 2-Bromo-1-naphthalen-2-yl-ethanone
• 2-bromo-1-(2-naphthyl)ethan-1-one
• BROMOMET
• SCHEMBL220588
• BB 0218676
• FT-0605814
• YHXHHGDUANVQHE-UHFFFAOYSA-
• 2-bromo-2'-acetonaphtone
• .alpha.-Bromo-2'-acetonaphthone
• Bionet2_000736
• EINECS 210-348-7
• Z104481098
• NSC-36849
• .beta.-Naphthacyl bromide
• 2-Bromo-2/'-acetonaphthone
• 2'-Acetonaphthone, 2-bromo-
• .omega.-Bromo-2-acetonaphthalene
• MFCD00004109
• BDBM50119682
• CS-W004118
• 613-54-7
• 2-Bromo-1-(2-naphthyl)ethanone #
• 2-bromo-1-(2-naphthalenyl)-1-ethanone
• InChI=1/C12H9BrO/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2
• 2-(2-bromoacetyl)naphthalene
• 2-Naphthoylmethyl bromide
• B1259
• DTXSID70210199
• HMS1366B10
• 7K-900
• J-508160
• CHEMBL101423
• a-bromo-2'-acetonapthone
• PD140508
• AI3-00186
• AMY850
• bromomethyl-2-naphthyl ketone
• 2-bromo-1-(naphth-2-yl)-ethan-1-one
• alpha-bromo-2'-acetonapthone
• EN300-20757
• NS00034654
• NSC36849
• AKOS000121011
• NSC 36849
• .alpha.-Bromo-2-acetyl naphthalene
• 2-Bromo-2'-acetonaphthone, 99%
• DB-053853
• BBL027448
• STK802357

• MDL： MFCD00004109
• Inchi： 1S/C12H9BrO/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2
• InChI Key： YHXHHGDUANVQHE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2C=CC=CC=2C=1)=O
• BRN： 639153

Computed Properties

• Exact Mass: 247.98400
• Monoisotopic Mass: 247.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Brown to off white crystalline powder
• Density: 1.4188 (rough estimate)
• Melting Point: 82-84 °C (lit.)
• Boiling Point: 349.8 °C at 760 mmHg
• Flash Point: 99.1 °C
• Refractive Index: 1.5130 (estimate)
• Solubility: acetonitrile: soluble
• PSA: 17.07000
• LogP: 3.41740
• Sensitiveness: Sensitive to light

2-(Bromoacetyl)naphthalene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-(Bromoacetyl)naphthalene

Comprehensive Overview of 2-(Bromoacetyl)naphthalene (CAS No. 613-54-7): Properties, Applications, and Industry Insights

2-(Bromoacetyl)naphthalene (CAS No. 613-54-7) is a specialized organic compound widely recognized for its versatile applications in chemical synthesis and material science. This naphthalene derivative, featuring a bromoacetyl functional group, serves as a critical intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, combining aromatic and reactive halogen properties, makes it a valuable building block for researchers and industrial chemists.

The compound's systematic name, 2-(Bromoacetyl)naphthalene, reflects its precise chemical configuration, while alternative names like α-Bromo-2-acetonaphthone are also used in literature. With a CAS registry number of 613-54-7, it is uniquely identified in global chemical databases, ensuring accurate referencing in patents and research papers. Recent trends in organic synthesis and catalysis have renewed interest in this compound, particularly for C-C bond formation reactions and heterocyclic synthesis.

From a molecular perspective, 2-(Bromoacetyl)naphthalene exhibits distinct physicochemical properties. Its naphthalene backbone provides stability and planar geometry, while the bromoacetyl moiety introduces reactivity for nucleophilic substitutions. This duality enables applications in fluorescence probes and photoactive materials, aligning with growing demand for optical sensors and OLED technologies. Analytical techniques like HPLC and NMR spectroscopy are typically employed for purity verification, a key concern for researchers sourcing this compound.

Industrial applications of 613-54-7 span multiple sectors. In pharmaceutical R&D, it serves as a precursor for biologically active molecules targeting neurological and inflammatory pathways—topics frequently searched in medicinal chemistry forums. The material science sector utilizes its derivatives for polymeric materials with enhanced thermal stability, addressing industry needs for high-performance plastics. These applications correlate with rising Google searches for "naphthalene derivatives in materials science" and "bromoacetyl compounds in drug discovery".

Handling 2-(Bromoacetyl)naphthalene requires standard organic chemistry protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should be observed during synthesis or purification. Storage recommendations include protection from moisture and light to maintain stability—a practical consideration often queried in chemical storage discussions. Recent innovations in green chemistry have explored solvent-free modifications of this compound, reflecting the industry's shift toward sustainable synthesis methods.

The commercial availability of CAS 613-54-7 through major chemical suppliers ensures accessibility for global researchers. Pricing trends show moderate fluctuations tied to bromine market dynamics—a point of interest for procurement specialists. Analytical certificates typically specify parameters like melting point (98-102°C) and molecular weight (249.11 g/mol), which are crucial for experimental reproducibility. These specifications align with frequent search queries about "2-(Bromoacetyl)naphthalene technical data" and "CAS 613-54-7 solubility".

Emerging research directions for 2-(Bromoacetyl)naphthalene include its potential in covalent organic frameworks (COFs) and molecular electronics—cutting-edge areas generating substantial academic interest. Patent analysis reveals growing IP activity around modified naphthalene derivatives, particularly for energy storage applications. This correlates with increasing searches for "organic compounds in battery technology", demonstrating the compound's relevance to contemporary renewable energy research.

Quality control protocols for 613-54-7 emphasize chromatographic purity (>98%) and spectroscopic verification, addressing concerns about batch-to-batch consistency. These standards respond to frequent researcher inquiries about "chemical purity benchmarks" and "analytical methods for naphthalene derivatives". The compound's stability profile makes it suitable for long-term storage, though recommendations suggest inert atmosphere preservation for sensitive applications.

In conclusion, 2-(Bromoacetyl)naphthalene (CAS No. 613-54-7) represents a multifaceted chemical tool with expanding applications across scientific disciplines. Its unique structural features continue to inspire innovations in materials design and molecular synthesis, while evolving safety and sustainability practices shape its industrial use. As research into functionalized aromatics progresses, this compound maintains its position as a valuable asset in both academic and industrial chemistry landscapes.